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Compound of Interest |

Compound Name: Reactive violet 7
CAS No.: 12226-39-0
Cat. No.: B1175219
- 7

Chemical Identity, Synthesis, and Bio-Affinity Applications

Executive Summary

Reactive Violet 7 (C.1. 17950 / CAS 12226-39-0) belongs to the class of reactive azo dyes
utilized not only for covalent fixation to cellulosic substrates but, more critically in a research
context, as biomimetic ligands in protein purification.

While often overshadowed in literature by its vinyl sulfone analog Reactive Violet 5 (Remazol
Brilliant Violet 5R), Reactive Violet 7 represents a specific structural configuration (typically a
metal-complex azo or H-acid derivative) designed for high-affinity nucleophilic substitution. This
guide explores its chemistry, synthesis pathways, and its utility as a pseudo-affinity ligand for
isolating nucleotide-binding proteins (kinases, dehydrogenases) in drug development
workflows.

Chemical Identity & Structural Properties[1][2][3]

The "Reactive Violet" series relies on a core chromophore coupled with a reactive "hook" that
facilitates covalent bonding. Understanding the distinction between the 7 and 5 variants is
crucial for experimental design.

Comparative Chemical Data
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Reactive Violet 5 (Reference

Feature Reactive Violet 7
Std)
CAS Number 12226-39-0 12226-38-9
Colour Index C.l. Reactive Violet 7 C.L.[1][2][3] Reactive Violet 5
Chromophore Azo (Metal Complex likely) Mono-Azo (H-Acid derivative)

) Chlorotriazine (MCT/DCT) or Vinyl Sulfone
Reactive Group

Vinyl Sulfone (Sulfatoethylsulfone)
lonization Polyanionic (Sulfonate groups)  Polyanionic (Sulfonate groups)
Solubility High (>50 g/L water) High (~100 g/L water)

~540-560 nm (Violet) ~560 nm

Structural Logic

The core structure of these dyes typically involves:

Chromophore: A derivative of H-acid (1-amino-8-naphthol-3,6-disulfonic acid) coupled with a
diazonium salt. This provides the violet color and water solubility via sulfonate groups (

).
Bridging Group: An amine linkage (
) connecting the chromophore to the reactive center.

Reactive Center:

o Reactive Violet 5 uses a Vinyl Sulfone group (masked as a sulfatoethylsulfone), which
activates at high pH/temp via elimination of sulfate.

o Reactive Violet 7 historically utilizes a Halotriazine (MCT or DCT) or similar heterocyclic
anchor, reacting via Nucleophilic Aromatic Substitution (
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Synthesis & Reaction Mechanisms

The synthesis of Reactive Violet dyes follows a strict "Unit Operations™ approach in organic
chemistry.

Synthesis Pathway (Diazotization & Coupling)

The synthesis is a two-stage process:[4]
» Diazotization: An aromatic amine is converted to a diazonium salt at low temperature (

) to prevent decomposition.

e Coupling: The diazonium salt attacks the electron-rich H-acid ring.

e Condensation: The reactive group (e.g., Cyanuric Chloride) is condensed with the
chromophore amine.

Visualization of Synthesis Logic
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Figure 1: Modular synthesis pathway for reactive azo dyes. The sequence ensures the
chromophore is formed without hydrolyzing the sensitive reactive group.

Biomedical Application: Dye-Ligand Affinity
Chromatography[8][9]
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For drug development professionals, the primary interest in Reactive Violet 7 lies in its ability
to act as a Biomimetic Ligand.

Mechanism of Action

Reactive dyes possess a fused ring structure and anionic sulfonate groups that spatially and
electrostatically mimic natural biological cofactors, specifically:

 NAD/NADH (Nicotinamide adenine dinucleotide)
e ATP (Adenosine triphosphate)

Proteins with nucleotide-binding folds (e.g., Kinases, Dehydrogenases, Interferons) bind to the
dye with high affinity. This allows for Pseudo-Affinity Chromatography, a cost-effective
alternative to immobilized nucleotide columns.

Protocol: Immobilization of Reactive Violet 7

To use Reactive Violet 7 for protein purification, it must be covalently immobilized onto a
matrix (Agarose/Sepharose).

Reagents:
» Reactive Violet 7 (or RV5) powder.
e Sepharose CL-6B (Cross-linked agarose).
e Coupling Buffer: 0.1 M
(pH 11).
Step-by-Step Methodology:
o Matrix Preparation: Wash 10 g of suction-dried Sepharose with distilled water.
» Dye Solution: Dissolve 200 mg of Reactive Violet 7 in 20 mL of water.

e Coupling Reaction:
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o Mix the dye solution with the Sepharose.

o Add NaCl to a final concentration of 2% (w/v) to promote dye adsorption (salting out
effect).

o Add

to reach pH 10.5-11.0.

o Critical Step: Incubate at 60°C for 2 hours (for Vinyl Sulfone) or 40°C for 4 hours (for
Chlorotriazine). The heat/alkali triggers the covalent bond formation between the dye and
the hydroxyl groups of the agarose.

e Washing: Wash the resin extensively with:

o Hot water (

)

o 6 M Urea (to remove non-covalently bound dye)
o Equilibration Buffer (PBS).

o Storage: Store at 4°C in 20% Ethanol.

Visualization of Protein Purification Workflow
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Figure 2: Dye-Ligand Affinity Chromatography workflow. The Reactive Violet dye acts as a
"decoy" substrate, capturing the target enzyme.

Safety & Stability (Self-Validating Systems)

When handling Reactive Violet 7, researchers must account for Hydrolysis Kinetics. The
reactive group is susceptible to hydrolysis in water, which deactivates the dye (rendering it
unable to bind the matrix).

» Validation Test: Before immobilization, perform a Thin Layer Chromatography (TLC) test.
o Mobile Phase: n-Propanol : Ammonia : Water (8:1:1).
o Result: Hydrolyzed dye will have a different
value (usually lower due to the hydroxyl group) compared to the active reactive dye.

o Storage: Keep dry powder desiccated. Once in solution, use immediately or freeze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Monograph: Reactive Violet 7 & Structural
Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1175219#reactive-violet-7-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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